Cas no 2171439-97-5 ((2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid
• CAS No: 2171439-97-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5965293
• PubChem ID: 165957594
• Update Time: 2025-10-29

(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid
• (2S)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(propan-2-yl)butanamido]-2-hydroxybutanoic acid
• 2171439-97-5
• EN300-1523809

• Inchi： 1S/C26H32N2O6/c1-15(2)23(24(30)27-13-12-22(29)25(31)32)16(3)28-26(33)34-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,15-16,21-23,29H,12-14H2,1-3H3,(H,27,30)(H,28,33)(H,31,32)/t16?,22-,23?/m0/s1
• InChI Key： OZUMCIXJFBDONL-HESYMAFGSA-N
• SMILES： O(C(NC(C)C(C(NCC[C@@H](C(=O)O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid

Comprehensive Analysis of (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid (CAS No. 2171439-97-5)

The compound (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid (CAS No. 2171439-97-5) is a highly specialized Fmoc-protected amino acid derivative, widely recognized for its role in peptide synthesis and bioconjugation. With the increasing demand for custom peptides in drug discovery and biotechnology, this compound has garnered significant attention due to its unique structural features and applications in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical companies are actively exploring its potential in developing therapeutic peptides and targeted drug delivery systems.

One of the standout features of (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid is its Fmoc-protecting group, which ensures high stability during synthesis while allowing for easy deprotection under mild conditions. This makes it an ideal choice for automated peptide synthesizers, a topic frequently searched by scientists optimizing high-throughput peptide production. The compound’s hydroxybutanoic acid moiety further enhances its utility in creating hydrogel-forming peptides, a hot topic in tissue engineering and regenerative medicine.

In the context of AI-driven drug design, (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid is often discussed alongside machine learning algorithms for predicting peptide stability and bioactivity. Searches for "peptide modifications for enhanced bioavailability" or "Fmoc-amino acid applications" frequently highlight this compound’s relevance. Its isopropyl side chain contributes to improved lipophilicity, a critical factor in peptide-based drug development, addressing common challenges like cell membrane permeability.

From a synthetic chemistry perspective, the compound’s CAS No. 2171439-97-5 is often referenced in patent literature and academic journals focusing on non-natural amino acids. Its compatibility with click chemistry and bioorthogonal reactions makes it a versatile building block for bioconjugate vaccines and diagnostic probes. Recent trends in personalized medicine have also spurred interest in its use for peptide-based biomarkers, aligning with searches for "next-gen peptide therapeutics".

Quality control and analytical characterization of (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid are critical, with techniques like HPLC, mass spectrometry, and NMR being frequently mentioned in user queries. The compound’s chiral purity is particularly emphasized, as it directly impacts the biological activity of synthesized peptides. This aligns with the growing demand for GMP-grade peptide intermediates in clinical-stage research.

In summary, (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(propan-2-yl)butanamido-2-hydroxybutanoic acid (CAS No. 2171439-97-5) represents a cutting-edge tool in peptide science, bridging gaps between chemical synthesis and biomedical applications. Its multifaceted role in drug development, material science, and diagnostics ensures its continued relevance in both academic and industrial settings.